2-cyclobutanecarbonyl-1H-imidazole
Description
2-cyclobutanecarbonyl-1H-imidazole (CBMI) is an organic compound with the molecular formula C8H10N2O. It is a derivative of imidazole, a heterocyclic compound that is a key component in many biologically active molecules .
Synthesis Analysis
The synthesis of imidazole derivatives, including CBMI, has been a topic of significant research. Recent advances have focused on regiocontrolled synthesis, which involves controlling the position of substituents on the imidazole ring . The synthesis of imidazoles often involves the formation of bonds during the formation of the imidazole ring .Chemical Reactions Analysis
Imidazole derivatives, including CBMI, are involved in a variety of chemical reactions. These reactions often involve the formation of bonds during the synthesis of the imidazole ring . The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring .Physical And Chemical Properties Analysis
The physical and chemical properties of imidazole derivatives are influenced by their molecular structure. Imidazole is a key component in functional molecules used in various applications .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclobutanecarbonyl-1H-imidazole involves the reaction of cyclobutanone with imidazole in the presence of a suitable catalyst.", "Starting Materials": [ "Cyclobutanone", "Imidazole", "Catalyst" ], "Reaction": [ "Add cyclobutanone and imidazole to a reaction flask", "Add a suitable catalyst to the reaction mixture", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
69393-26-6 |
Product Name |
2-cyclobutanecarbonyl-1H-imidazole |
Molecular Formula |
C8H10N2O |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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